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Compound of Interest

Compound Name: 3-Amino-4-methylbenzamide

Cat. No.: B093639

3-Amino-4-methylbenzamide (CAS No. 19406-86-1) is an aromatic amine derivative that
serves as a valuable building block in medicinal chemistry and drug development.[1] Its unique
structure, featuring an aminobenzamide core, makes it a key intermediate in the synthesis of
complex molecules, including potential therapeutic agents. However, as with many aromatic
amines, its utility is intrinsically linked to significant health and environmental hazards.[2][3]
This class of compounds is known for its potential toxicity, and 3-Amino-4-methylbenzamide
iS no exception.[2]

This guide is designed for the professional researcher and scientist. It moves beyond a simple
recitation of safety data sheet (SDS) information to provide a framework for risk assessment
and safe handling rooted in scientific causality. We will explore the compound's known hazards,
establish robust protocols for its handling based on a hierarchy of controls, and outline clear,
actionable emergency procedures. The central thesis of this guide is that true laboratory safety
is not merely about following rules, but about understanding the risks and engineering self-
validating systems to mitigate them.

Section 1: Comprehensive Hazard Identification and
Risk Assessment

A thorough understanding of a chemical's properties is the foundation of a credible safety plan.
The risk associated with 3-Amino-4-methylbenzamide stems from its acute toxicity, its
potential for severe eye damage, and its environmental persistence.[4][5]
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Physicochemical Properties

Understanding the physical state and properties of a compound dictates the primary routes of
exposure and informs the selection of appropriate controls. As a solid powder, the primary risk
during handling of the neat compound is the generation and inhalation of airborne dust.[5][6]

Property Value Source
Molecular Formula CsH10N20 [1]
Molecular Weight 150.18 g/mol [1][6]
Appearance Grey solid powder [4]
Melting Point 128 °C [4]
Boiling Point 339°C [4]
Solubility in Water 39.8 g/L (at 20 °C) [4]

log Pow -0.2 (at 23 °C) [4]

GHS Classification: A Multi-faceted Threat

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a clear picture of the dangers. 3-Amino-4-methylbenzamide is classified as hazardous
through multiple routes of exposure.[4][5] The "Danger"” signal word underscores the need for
stringent precautions.[5]
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. Hazard GHS
Hazard Class Category Signal Word .
Statement Pictogram
Acute Toxicity, H302: Harmful if
Category 4 Danger [4][5]
Oral swallowed
Acute Toxicity, Harmful in
Category 4 Danger ) ) [5]
Dermal contact with skin
Acute Toxicity, Harmful if
) Category 4 Danger ) [5]
Inhalation inhaled
) H318: Causes
Serious Eye )
o Category 1 Danger serious eye [41[5]
Damage/Irritation
damage

Skin
) o ) H315: Causes
Corrosion/Irritatio  Category 2 Warning o [1][7]
skin irritation
n

. H335: May

STOT, Single ] )
Category 3 Warning cause respiratory  [1]
Exposure o
irritation
Hazardous to the H411: Toxic to
Aquatic ) aquatic life with
) Chronic 2 (none) ] [1][4]

Environment, long lasting
Long-term effects

Note: Classifications can vary slightly between suppliers based on the data they have
aggregated.[1]

Toxicological Profile: The Rationale for Caution

While comprehensive toxicological data for this specific compound is limited, the available
information and the nature of aromatic amines in general demand a high degree of caution.[2]
[6] The primary dangers are acute toxicity upon ingestion, inhalation, or skin contact, and the
irreversible damage it can cause to the eyes.[4][5]
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o Acute Effects: The classification as "Harmful" (Category 4) indicates that significant adverse
health effects can occur following a single exposure.[5] The potential for respiratory irritation
necessitates handling in a well-ventilated area to prevent inhalation of dust.[1][6]

o Eye Damage: The Category 1 classification for serious eye damage is a critical concern.[4]
[5] This implies a risk of irreversible damage upon contact. This hazard dictates the
mandatory use of chemical safety goggles and, in some cases, a face shield.[4][5]

e Environmental Hazard: The compound is toxic to aquatic life with long-lasting effects, as
evidenced by an EC50 of 6.9 mg/L for Daphnia magna over 48 hours.[4] This necessitates
stringent procedures for waste disposal to prevent environmental release.[4][6]

» Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[6] However,
many primary aromatic amines are known or suspected carcinogens, and it is prudent to
handle this compound with appropriate caution to minimize long-term exposure.[2][8]

Section 2: The Hierarchy of Controls: A Proactive
Safety Framework

Effective safety management prioritizes engineering and administrative controls over a sole
reliance on Personal Protective Equipment (PPE). PPE is the last line of defense.

Caption: Hierarchy of controls adapted for 3-Amino-4-methylbenzamide.

Engineering Controls: Isolating the Hazard

The primary method for controlling exposure to this powdered solid is through robust
engineering controls.

¢ Ventilation: All handling of 3-Amino-4-methylbenzamide solid must be performed in a
designated area within a certified chemical fume hood to minimize inhalation exposure.[9]
When weighing the solid, a ventilated balance enclosure or powder containment hood should
be used to prevent the release of fine dust into the laboratory environment.

» Emergency Equipment: Ensure that eyewash stations and safety showers are located close
to the workstation and are verified to be operational.[5] Their proximity is critical given the
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compound's classification as a Category 1 eye hazard.

Administrative Controls: Standardizing Safe Practices
Standard Operating Procedures (SOPs) are essential for ensuring that all personnel handle the

material consistently and safely.

» Designated Areas: Clearly demarcate areas where 3-Amino-4-methylbenzamide is stored
and handled.

» Training: All personnel must receive and document training on the specific hazards of this
compound and the SOPs for its safe handling before beginning work.

e Hygiene Practices: Do not eat, drink, or smoke in areas where this chemical is handled.[4][5]
Wash hands thoroughly after handling, even if gloves were worn.[5][6]

Personal Protective Equipment (PPE): The Final Barrier

PPE selection must be based directly on the identified hazards. It is not a substitute for proper
engineering controls.[10]
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Body Part Recommended PPE Standard / Rationale

Must conform to EN166 (EU)
or be OSHA-approved (29

] o ) CFR 1910.133) to protect
Tightly-fitting chemical safety )
Eyes/Face against dust and splashes.[4]

oggles
9099 [5] A face shield may be
required for large quantities or

spill cleanup.[11]

Inspect gloves before use.[6]

Use proper removal technique

) Chemical-resistant nitrile to avoid skin contact.[6]
Skin/Hands o
gloves Double-gloving is
recommended to minimize
cross-contamination.
A flame-resistant coat should
Body Laboratory coat be considered. Ensure it is fully

buttoned.[4]

If engineering controls fail,
during spill cleanup, or if
irritation is experienced, use a
Respiratory Not required under normal NIOSH/MSHA-approved
fume hood use respirator (e.g., N95 for dust or
a full-face respirator with
appropriate cartridges for

vapors).[4][6]

Section 3: Protocols for Handling, Storage, and
Disposal

The following protocols are designed to be self-validating systems, minimizing risk at each step
of the workflow.

Step-by-Step Handling Protocol (Weighing and Transfer)
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This protocol is designed to mitigate the primary risk of dust generation.

e Preparation:
o Confirm the chemical fume hood or ventilated enclosure is operational.
o Don all required PPE as specified in Section 2.3.

o Prepare all necessary labware and place it within the hood to minimize movement in and
out of the controlled area.

e Weighing:
o Perform all weighing operations within a ventilated balance enclosure or fume hood.

o Use a spatula to carefully transfer the solid to a tared weigh boat or vessel. Avoid any
actions that could create dust, such as dropping or tapping the container.

o Close the primary container immediately after dispensing.
o Transfer/Dissolution:

o Carefully add the weighed solid to the reaction vessel or solvent.

o If adding to a solvent, add the solid slowly to prevent splashing.

o Rinse the weigh boat with the reaction solvent to ensure a complete quantitative transfer.
o Cleanup:

o Carefully wipe down the spatula and work surface with a damp cloth or towel to collect any
residual dust. Dispose of the wipe as contaminated solid waste.

o Remove the outer pair of gloves (if double-gloving) before exiting the fume hood.

Storage and Incompatibility

Proper storage is crucial for maintaining the compound's integrity and preventing hazardous
reactions.
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» Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[5][6]
Keep it segregated from incompatible materials.

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,
and acid chlorides.[5]

Spill Response Protocol

Immediate and correct response to a spill is critical to prevent exposure and environmental
contamination.
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Spill Detected

Alert personnel in the immediate area

Assess Spill Size
(Minor or Major?)

Minor Spill Major Spill
(Inside Fume Hood) (Outside Fume Hood)

* Ensure PPE is worn.
» Cover with absorbent material.
» Gently collect material into a labeled
waste container using non-sparking tools.
« Decontaminate area (e.g., ethanol, then soap/water).
« Dispose of all materials as hazardous waste.

 Evacuate the area immediately.
* Restrict access.
 Contact institutional EH&S / Emergency Response.
» Do not attempt to clean up without proper
training and equipment.

Spill Contained & Documented

Click to download full resolution via product page

Caption: Emergency spill response workflow for 3-Amino-4-methylbenzamide.

Waste Disposal

All waste containing 3-Amino-4-methylbenzamide must be treated as hazardous.
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e Solid Waste: Collect contaminated items (gloves, wipes, weigh boats) in a clearly labeled,
sealed hazardous waste container.[6]

» Liquid Waste: Collect solutions and rinse solvents in a labeled hazardous liquid waste
container. Do not pour down the drain.[4][6]

o Disposal Method: All waste must be disposed of through a licensed professional waste
disposal service, often via chemical incineration.[6] Follow all local, state, and federal
regulations.[4]

Section 4: Emergency and First Aid Procedures

In the event of an exposure, immediate and appropriate first aid is critical. The victim should
always be referred for medical consultation.[6]
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Exposure Route

First Aid Protocol

Causality / Rationale

Inhalation

Move the victim to fresh air. If
breathing is difficult, provide
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[4]16]

To remove the individual from
the contaminated atmosphere

and support respiration.

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with soap
and plenty of water for at least
15 minutes. Seek medical
attention.[4][6]

To physically remove the
compound from the skin
surface and minimize

absorption.

Eye Contact

Immediately rinse with pure
water for at least 15 minutes,
holding the eyelids open.
Remove contact lenses if
present and easy to do. Seek
immediate medical attention

from an ophthalmologist.[4][6]

To dilute and flush the
chemical from the eye. The
severity of the eye damage
hazard (Category 1)
necessitates prolonged rinsing

and specialist medical follow-

up.

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.[4][6]

To dilute the chemical in the
mouth and stomach. Vomiting
is not induced to prevent
aspiration of the chemical into

the lungs.

Firefighting Measures: In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant

foam.[4] Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective

gear, as hazardous decomposition products like nitrogen oxides (NOx) and carbon monoxide

(CO) can be generated.[5][6]

References

e MSDS of 3-Amino-4-methylbenzamide. Capot Chemical Co., Ltd. [Link]
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e 3-Amino-4-methylbenzamide | CBH10N20O | CID 88043.

 Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.

 Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.

e What are the Health and Safety Guidelines for Using Amines?.

o SAFETY DATA SHEET: Aromatic Amine Cleaning Developing Solution. SKC Inc. [Link]
e amines, arom

e 3-Amino-N-methylbenzamide | CBH10N20O | CID 676526.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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